molecular formula C8H11F3O2 B6267766 tert-butyl 4,4,4-trifluorobut-2-enoate CAS No. 136383-21-6

tert-butyl 4,4,4-trifluorobut-2-enoate

Cat. No.: B6267766
CAS No.: 136383-21-6
M. Wt: 196.2
InChI Key:
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Description

Tert-butyl 4,4,4-trifluorobut-2-enoate is a chemical compound with the CAS Number: 78762-71-7 . It has a molecular weight of 196.17 .


Physical And Chemical Properties Analysis

This compound is a solid at room temperature . It should be stored in a refrigerator .

Scientific Research Applications

Tert-butyl 4,4,4-trifluorobut-2-enoate has a wide range of scientific research applications. It is used in organic synthesis, catalysis, and biochemistry. In organic synthesis, this compound is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. In catalysis, this compound is used in the development of novel catalysts for organic reactions. In biochemistry, this compound is used to study the mechanism of action of various biochemical processes.

Mechanism of Action

Advantages and Limitations for Lab Experiments

Tert-butyl 4,4,4-trifluorobut-2-enoate has a number of advantages and limitations for lab experiments. One of the main advantages of using this compound is its high reactivity and versatility. It can be used in a variety of reactions, including organic synthesis, catalysis, and biochemistry. In addition, this compound is relatively inexpensive and can be stored for long periods of time. However, this compound is highly reactive and can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for tert-butyl 4,4,4-trifluorobut-2-enoate. One potential direction is the development of novel therapeutic agents based on this compound. Another potential direction is the further exploration of the mechanism of action of this compound. In addition, further research into the biochemical and physiological effects of this compound could lead to the development of new applications for this versatile compound. Finally, further research into the synthesis of this compound could lead to the development of more efficient and cost-effective methods for its synthesis.

Synthesis Methods

Tert-butyl 4,4,4-trifluorobut-2-enoate is synthesized through a process known as the Wittig reaction. This reaction involves the reaction of a phosphonium salt with a carbonyl compound to produce an alkene. The Wittig reaction is a highly efficient and cost-effective method for the synthesis of this compound. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent the formation of byproducts. The reaction can be carried out at room temperature or at elevated temperatures, depending on the desired product.

Safety and Hazards

The safety information for tert-butyl 4,4,4-trifluorobut-2-enoate indicates that it has the following hazard statements: H302, H315, H319, H335 . This means it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . The precautionary statement P261 suggests avoiding breathing dust/fume/gas/mist/vapors/spray .

Properties

{ "Design of the Synthesis Pathway": "The synthesis of tert-butyl 4,4,4-trifluorobut-2-enoate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2,2-trifluoroethanol", "tert-butyl acrylate", "sodium hydride", "tetrahydrofuran", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether" ], "Reaction": [ "Step 1: React 2,2,2-trifluoroethanol with tert-butyl acrylate in the presence of sodium hydride and tetrahydrofuran to form tert-butyl 2,2,2-trifluoro-ethyl acrylate.", "Step 2: Add acetic acid to the reaction mixture and heat to reflux to obtain tert-butyl 2,2,2-trifluoro-ethyl acrylate.", "Step 3: Cool the reaction mixture and add sodium bicarbonate to neutralize the mixture.", "Step 4: Extract the product with diethyl ether and dry the organic layer with magnesium sulfate.", "Step 5: Remove the solvent under reduced pressure to obtain tert-butyl 4,4,4-trifluorobut-2-enoate." ] }

136383-21-6

Molecular Formula

C8H11F3O2

Molecular Weight

196.2

Purity

90

Origin of Product

United States

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